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Compound of Interest

Compound Name: Linalyl isobutyrate

Cat. No.: B1199181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of linalyl
isobutyrate, a monoterpenoid ester widely used in the fragrance and flavor industries.[1]

Understanding its solubility in various organic solvents is critical for formulation, quality control,

and the development of new applications. This document compiles available solubility data,

presents a general experimental protocol for its determination, and illustrates the underlying

chemical principles governing its behavior in different solvent systems.

Physicochemical Properties of Linalyl Isobutyrate
Linalyl isobutyrate (CAS 78-35-3) is the ester of linalool and isobutyric acid.[2] It is a colorless

to pale yellow liquid known for its characteristic fruity and floral aroma.[3][4] A summary of its

key physicochemical properties is presented in Table 1, providing essential context for its

solubility profile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1199181?utm_src=pdf-interest
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5204687_EN.htm
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://cymitquimica.com/cas/78-35-3/
https://www.ventos.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=001_RNVPQBYQAW_2391
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=15203
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₄H₂₄O₂ [5][6]

Molecular Weight 224.34 g/mol [5][6]

Appearance Colorless to pale yellow liquid [3][4]

Density 0.882 - 0.888 g/mL at 20°C [5][7]

Boiling Point 228 - 230 °C at 760 mmHg [5][8]

Melting Point < -20 °C [4][9]

Flash Point 100 °C (212 °F) [3][7]

Refractive Index 1.4460 - 1.4510 at 20°C [5][7]

LogP (o/w) ~4.76 - 5.5 [10][11]

Solubility Profile
Linalyl isobutyrate's structure, which features a large non-polar hydrocarbon backbone and a

polar ester functional group, dictates its solubility. The high octanol-water partition coefficient

(LogP) suggests a strong preference for non-polar, lipophilic environments over aqueous

media.

The available data, primarily qualitative and semi-quantitative, indicates that linalyl
isobutyrate is readily soluble in many common organic solvents while being practically

insoluble in water. A summary of its solubility in various solvents is provided in Table 2.
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Solvent Solubility Data Classification Source(s)

Water
10 mg/L at 20°C

(experimental)
Insoluble [5][7][8]

Ethanol Soluble / Miscible Soluble [3][5][10]

1 mL in 3 mL of 80%

ethanol
Soluble [5]

1 mL in 3 mL of 70%

ethanol
Soluble [12]

Diethyl Ether Miscible Soluble [1][5][10]

Chloroform Miscible Soluble [1][10]

Alcohols (general) Miscible / Soluble Soluble [5][10]

Oils Soluble Soluble [13][14]

Theoretical Framework of Solubility
The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which

relates to the polarity of the molecules involved.
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Linalyl Isobutyrate Structure
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Caption: Logical relationship between linalyl isobutyrate's structure and its solubility.

The large, non-polar terpenoid portion of the linalyl isobutyrate molecule dominates its

physical behavior. While the ester group provides a site for dipole-dipole interactions, it is

sterically hindered and insufficient to overcome the hydrophobicity of the hydrocarbon chain.

Consequently, it interacts favorably with non-polar or weakly polar organic solvents through van

der Waals forces, leading to high solubility. Conversely, its interaction with highly polar solvents

like water is weak, resulting in very low solubility.

Experimental Protocol for Determining Solubility
While specific, published protocols for determining the solubility of linalyl isobutyrate are not

readily available, a standard laboratory method can be employed. The following is a
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generalized protocol based on the equilibrium solubility method, suitable for determining the

solubility of a liquid ester in an organic solvent.

Objective: To determine the concentration of linalyl isobutyrate in a saturated solution of a

selected organic solvent at a constant temperature.

Materials:

Linalyl isobutyrate (>98% purity)

Selected organic solvent (e.g., ethanol, acetone, toluene)

Scintillation vials or sealed test tubes

Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical balance

Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid

Chromatograph (HPLC)

Methodology:

Preparation of Standard Solutions: Prepare a series of standard solutions of linalyl
isobutyrate in the chosen solvent at known concentrations to create a calibration curve for

GC or HPLC analysis.

Equilibration:

Add an excess amount of linalyl isobutyrate to a series of vials containing a known

volume of the solvent. An excess is ensured when a separate, undissolved phase of the

ester is visible.

Seal the vials tightly to prevent solvent evaporation.
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Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25°C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the constant temperature for

several hours to permit the separation of the undissolved ester.

Carefully withdraw an aliquot of the clear, supernatant (saturated solution) using a pipette

or syringe.

Immediately filter the aliquot through a syringe filter into a clean vial to remove any

suspended microdroplets of the undissolved ester.

Analysis:

Accurately dilute the filtered saturated solution with the solvent to a concentration that falls

within the range of the calibration curve.

Analyze the diluted sample using a calibrated GC-FID or HPLC method to determine the

precise concentration of linalyl isobutyrate.

Calculation:

Use the concentration from the analytical instrument and the dilution factor to calculate the

concentration of the original saturated solution.

Express the solubility in appropriate units, such as g/100 mL, mg/L, or mol/L.
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Start

1. Add excess linalyl isobutyrate
to a known volume of solvent

2. Seal and agitate at
constant temperature (24-48h)

3. Allow undissolved ester
to settle

4. Withdraw aliquot of the
clear supernatant

5. Filter through 0.45µm
syringe filter

6. Dilute filtered sample
to known volume

7. Analyze concentration
via GC or HPLC

8. Calculate original concentration
using dilution factor

End: Solubility Determined

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of linalyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. LINALYL ISOBUTYRATE CAS#: 78-35-3 [m.chemicalbook.com]

2. CAS 78-35-3: Linalyl isobutyrate | CymitQuimica [cymitquimica.com]

3. ventos.com [ventos.com]

4. directpcw.com [directpcw.com]

5. Linalyl isobutyrate | C14H24O2 | CID 6532 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. GSRS [gsrs.ncats.nih.gov]

7. LINALYL ISOBUTYRATE [ventos.com]

8. linalyl isobutyrate, 78-35-3 [thegoodscentscompany.com]

9. Linalyl Isobutyrate | CAS#:78-35-3 | Chemsrc [chemsrc.com]

10. 78-35-3 | CAS DataBase [chemicalbook.com]

11. Linalyl isobutyrate | SIELC Technologies [sielc.com]

12. Linalyl isobutyrate, CAS 78-35-3, China Factory Price [aromaticchemical.com]

13. Linalyl butyrate | C14H24O2 | CID 62321 - PubChem [pubchem.ncbi.nlm.nih.gov]

14. Linalyl isovalerate | C15H26O2 | CID 240119 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Linalyl Isobutyrate in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199181#linalyl-isobutyrate-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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